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Introduction

Indo-1 is a fluorescent indicator widely used for the ratiometric measurement of intracellular
calcium concentrations ([Ca2*]i). As a dual-emission dye, Indo-1 undergoes a spectral shift
upon binding to Ca?*, allowing for a quantitative analysis that is less susceptible to artifacts
such as variations in dye concentration, cell thickness, or photobleaching.[1][2][3] This makes it
a robust tool, particularly for applications like flow cytometry.[4][5] This document provides
detailed application notes and protocols for the use of Indo-1 in intracellular calcium imaging.

Principle of Ratiometric Measurement with Indo-1

Indo-1 is excited by ultraviolet (UV) light, typically around 350 nm.[5][6] In its Ca2*-free form, it
emits light with a peak at approximately 475 nm.[6][7][8] Upon binding to Ca?*, the emission
peak shifts to around 400 nm.[6][7][8] The ratio of the fluorescence intensities at these two
wavelengths (405 nm/485 nm) is directly proportional to the intracellular calcium concentration.
[3][9] This ratiometric approach provides a more accurate and reproducible measurement of
[Caz*]i compared to single-wavelength indicators.[1][2]

Quantitative Data Summary

The following tables summarize the key spectral and chemical properties of Indo-1.
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Table 1: Spectral Properties of Indo-1

Property Caz*-free Ca?*-bound
Excitation Wavelength ~346 nm[1] ~331 nm[1]
Emission Wavelength ~475 nm[1][7] ~400 nm[1][7]
Quantum Yield 0.38[1] 0.56[1]

Table 2: Chemical and Performance Characteristics of Indo-1

Property Value

Indicator Type Ratiometric, Dual Emission[1]
Dissociation Constant (Kd) for Caz* ~230-250 nM[1]

Primary Application Flow Cytometry[1][4]

Ratiometric measurement minimizes artifacts.[1]
Advantages [3] Well-suited for flow cytometry with a single
UV laser.[4][10]

Susceptible to photobleaching, limiting its use in
Disadvantages confocal microscopy.[5][7] Requires UV

excitation which can be phototoxic.[11]

Signaling Pathway Visualization

Intracellular calcium is a ubiquitous second messenger involved in numerous signaling
pathways. A common example is the G-protein coupled receptor (GPCR) pathway that leads to
the release of calcium from intracellular stores.
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Prepare Cell Suspension Prepare Indo-1 AM
(1 x 10° cells/mL) Stock Solution (1-5 mM in DMSO)

Load Cells with Indo-1 AM

(1-10 pM final concentration)

Incubate
(15-60 min at 37°C)

Wash Cells to Remove

Excess Dye

Allow for De-esterification
(Incubate for ~30 min)

!

Acquire Baseline Data
(Flow Cytometry or Microscopy)

Add Agonist/Stimulus

Acquire Post-Stimulation Data

Analyze Ratiometric Data
(405 nm / 485 nm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014530?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

